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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B15616271

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
SBC-115076, a potent proprotein convertase subtilisin/kexin type 9 (PCSK9) inhibitor used in
preclinical research. Adherence to these guidelines is paramount to ensure the safety of
laboratory personnel and to comply with regulatory standards.

Understanding SBC-115076

SBC-115076 is a small molecule inhibitor of PCSK9, a protein that plays a key role in the
metabolism of low-density lipoprotein (LDL) cholesterol.[1][2] It is used in laboratory research to
investigate its potential in treating cardiovascular diseases.[3][4] This compound is intended for
research use only and is not for human or veterinary use.[4][5]

Core Disposal Principles

The primary principle for the disposal of SBC-115076 is to treat it as a hazardous chemical
waste. Do not dispose of this compound down the sink or in regular trash.[6] Evaporation is not
an acceptable method of disposal for chemical waste.[6] All waste materials contaminated with
SBC-115076, including empty containers, contaminated personal protective equipment (PPE),
and spill cleanup materials, must be collected and disposed of as hazardous waste.[6]

Step-by-Step Disposal Protocol for SBC-115076
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o Waste Collection:

o Solid Waste: Collect solid SBC-115076 powder, contaminated weigh boats, and other
solid materials in a clearly labeled, compatible, and sealed hazardous waste container.

o Liquid Waste: Solutions containing SBC-115076 should be collected in a dedicated, leak-
proof, and compatible hazardous waste container. Do not mix with other incompatible
waste streams.[6] For instance, separate solvent-based solutions from aqueous solutions.

[6]

o Sharps: Any contaminated sharps, such as needles or pipette tips, must be placed in a
designated, puncture-proof sharps container labeled as hazardous chemical waste.[6]

o Empty Containers: Thoroughly empty all contents from the original container. Any residual
amount should be considered hazardous. The rinsed and dried glass container can be
disposed of in a designated glass disposal container after the label has been completely
removed or defaced.[6] The rinsate from the container must be collected as hazardous
waste.[6]

e Labeling:

o All hazardous waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name (SBC-115076), and any known hazards (e.g., irritant,
toxic).

o Maintain a log of the contents being added to the waste container, including the date and
guantity.

e Storage:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure the storage area is well-ventilated and has secondary containment to prevent
spills.

o Keep waste containers sealed except when adding waste.[6]
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» Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

o Follow all institutional and local regulations for hazardous waste disposal.

Quantitative Data Summary

While specific quantitative limits for the disposal of SBC-115076 are not readily available in the
provided search results, general laboratory guidelines for chemical waste still apply. The
following table summarizes key storage and solubility information that can inform handling and
preparation for disposal.

Parameter Value Source

) -20°C (long term), 4°C (short
Storage Temperature (Solid) term) [1]
erm

Storage Temperature (In

-80°C or -20°C [1]
Solvent)
Solubility in DMSO =100 mg/mL [1]
Stability > 4 years at -20°C [5]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of SBC-115076 and associated materials.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15616271?utm_src=pdf-body
https://www.medchemexpress.com/SBC-115076.html
https://www.medchemexpress.com/SBC-115076.html
https://www.medchemexpress.com/SBC-115076.html
https://www.caymanchem.com/product/19134/sbc-115076
https://www.benchchem.com/product/b15616271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Final Disposal

Snarps

uuuuuu

Click to download full resolution via product page

Caption: Disposal workflow for SBC-115076 from generation to final pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of SBC-115076: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616271#sbc-115076-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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